Cas no 1261535-76-5 (5-Bromo-3-chloropyridine-2-sulfonyl chloride)

• Product Name: 5-Bromo-3-chloropyridine-2-sulfonyl chloride
• CAS No: 1261535-76-5
• MF: C₅H₂BrCl₂NO₂S
• MW: 290.949877262115
• MDL: MFCD18410278
• CID: 4781876
• Update Time: 2025-05-04

5-Bromo-3-chloropyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-chloropyridine-2-sulfonyl chloride

• MDL： MFCD18410278
• Inchi： 1S/C5H2BrCl2NO2S/c6-3-1-4(7)5(9-2-3)12(8,10)11/h1-2H
• InChI Key： WNEJVVZUFCVVPC-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)Cl)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 253
• XLogP3: 2.5
• Topological Polar Surface Area: 55.4

Additional information on 5-Bromo-3-chloropyridine-2-sulfonyl chloride

Introduction to 5-Bromo-3-chloropyridine-2-sulfonyl chloride (CAS No. 1261535-76-5)

5-Bromo-3-chloropyridine-2-sulfonyl chloride (CAS No. 1261535-76-5) is a versatile and highly reactive compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, including a bromo, chloro, and sulfonyl chloride functional groups attached to a pyridine ring. These functionalities make it an excellent building block for the synthesis of a wide range of biologically active molecules and pharmaceutical intermediates.

The chemical structure of 5-Bromo-3-chloropyridine-2-sulfonyl chloride is represented by the formula C₇H₃BrClN₂O₂S. The presence of the bromo and chloro substituents on the pyridine ring imparts significant electronic and steric effects, which can be exploited in various synthetic transformations. The sulfonyl chloride group, on the other hand, is highly reactive and can undergo nucleophilic substitution reactions to form sulfonamides, sulfonates, and other derivatives.

In recent years, 5-Bromo-3-chloropyridine-2-sulfonyl chloride has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of novel antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of a series of pyridine-based compounds using 5-Bromo-3-chloropyridine-2-sulfonyl chloride. These compounds exhibited potent antiviral activity against several strains of influenza virus, making them promising candidates for further development.

Beyond antiviral applications, 5-Bromo-3-chloropyridine-2-sulfonyl chloride has also shown promise in the development of anticancer drugs. A research team from the University of California, Los Angeles (UCLA) utilized this compound as a key intermediate in the synthesis of a novel class of pyridine-based inhibitors targeting specific cancer-related enzymes. The resulting compounds demonstrated significant cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy agents.

The versatility of 5-Bromo-3-chloropyridine-2-sulfonyl chloride extends to its use in the synthesis of agrochemicals. A study published in Pesticide Biochemistry and Physiology in 2020 explored the potential of this compound as a precursor for developing new herbicides with improved selectivity and reduced environmental impact. The researchers successfully synthesized several pyridine-based herbicides that exhibited high efficacy against common weed species while showing minimal toxicity to non-target organisms.

In addition to its synthetic utility, 5-Bromo-3-chloropyridine-2-sulfonyl chloride has been investigated for its physical and chemical properties. Its thermal stability and solubility characteristics have been studied to optimize its use in various reaction conditions. For example, a study published in Organic Process Research & Development in 2019 reported that this compound remains stable under mild reaction conditions but decomposes at higher temperatures, providing valuable insights for process optimization in industrial settings.

The safety profile of 5-Bromo-3-chloropyridine-2-sulfonyl chloride is another important consideration for its practical applications. While it is not classified as a hazardous material under current regulations, appropriate handling and storage procedures should be followed to ensure safe use. This includes wearing personal protective equipment (PPE) such as gloves and goggles when handling the compound and storing it in a well-ventilated area away from incompatible materials.

In conclusion, 5-Bromo-3-chloropyridine-2-sulfonyl chloride (CAS No. 1261535-76-5) is a valuable compound with a wide range of applications in organic synthesis, medicinal chemistry, and pharmaceutical research. Its unique structural features and reactivity make it an essential building block for the development of novel biologically active molecules with potential therapeutic benefits. Ongoing research continues to uncover new applications and optimize synthetic methods for this versatile compound.